Cas no 24157-81-1 (2,6-Diisopropylnaphthalene)

2,6-Diisopropylnaphthalene Properties

Names and Identifiers

• 2,6-Diisopropylnaphthalene
• 2,6-di(propan-2-yl)naphthalene
• 2,6-Diisopropylnaphthalene Solution
• 2,5-DIHYDRO-5-OXO-1-PHENYL-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID (2-CHLOROPHENYL)AMIDE
• 2,6-Bis(1-methylethyl)naphthalene
• 2,6-diisopropyl-naphthalene
• 2,6-Diisopropyl-naphthalin
• 2,6-diisopropylnapthalene
• 2,6-diisopropylonaphthalene
• 2,6-diisopropypnaphthalene
• 2,6-DIPN
• EINECS 246-045-1
• Naphthalene,2,6-bis(1-methylethyl)
• Naphthalene,2,6-diisopropyl
• Naphthalene, 2,6-bis(1-methylethyl)-
• 2,6-Di-iso-propylnaphthalene
• Naphthalene, 2,6-diisopropyl-
• EPA Pesticide Chemical Code 055803
• 1X71YEU9QB
• GWLLTEXUIOFAFE-UHFFFAOYSA-N
• 2,6-Bis(1-Methylethyl)-Naphthalen
• 2,6-Bis(1-methylethyl)-naphthalene
• NSC166467
• Naphthalene,6-diisopropyl-
• 2,6-diisopropyl naphthalene
• 2
• AKOS015838375
• FT-0675955
• Naphthalene,6-bis(1-methylethyl)-
• CAS-24157-81-1
• W-107347
• CHEBI:145669
• Amplify
• UNII-1X71YEU9QB
• D1598
• 24157-81-1
• A878004
• NSC-166467
• CS-W014993
• 2,6-Diisopropylnaphthalene, AldrichCPR
• DIISOPROPYLNAPHTHALENE, 2,6-
• NSC 166467
• Tox21_301083
• NCGC00254984-01
• DTXSID7035272
• NCGC00163959-01
• Q424809
• DTXCID5015272
• AS-40344
• NCGC00163959-02
• NS00010761
• MFCD00021648
• CHEMBL3182870
• 2,6-disopropylnaphtalene
• +Expand

• MDL： MFCD00021648
• InChIKey： GWLLTEXUIOFAFE-UHFFFAOYSA-N
• Inchi： 1S/C16H20/c1-11(2)13-5-7-16-10-14(12(3)4)6-8-15(16)9-13/h5-12H,1-4H3
• SMILES： C([H])(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C2C([H])=C(C([H])=C([H])C=2C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 212.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 212.156501
• Heavy Atom Count: 16
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.08660
• PSA: 0.00000
• Refractive Index: 1.5774 (estimate)
• Boiling Point: 279.3 °C
• Melting Point: 69.0 to 71.0 deg-C
• Flash Point: 140 °C
• Color/Form: debris
• Solubility: Not determined
• Density: 0.9560 (estimate)

2,6-Diisopropylnaphthalene Security Information

• RTECS：QJ1536000
• Safety Term：9
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Hazard Level：9
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：3077
• PackingGroup：III
• Risk Phrases： 22-50/53
• TSCA：Yes
• HazardClass：9

2,6-Diisopropylnaphthalene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons